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Compound of Interest

Compound Name:
2-(2-Fluoro-4-

nitrophenoxy)acetohydrazide

CAS No.: 1339073-38-9

Cat. No.: B1442865

Get Quote

Executive Summary: The Privileged Scaffold
In the landscape of drug discovery, 2-(phenoxy)acetohydrazide derivatives represent a

"privileged scaffold"—a molecular framework capable of providing ligands for diverse biological

targets. Unlike rigid heterocyclic systems, this scaffold offers a unique balance of

conformational flexibility (via the methylene linker) and lipophilic adaptability (via the phenoxy

ring).

This guide objectively compares the performance of these derivatives against standard-of-care

agents in oncology and infectious disease. It synthesizes experimental data to demonstrate

that while parent hydrazides exhibit moderate activity, their hydrazone (Schiff base) analogues

often rival or surpass commercial antibiotics and chemotherapeutics in specificity and toxicity

profiles.
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To understand the activity, we must first dissect the molecule. The biological efficacy of 2-

(phenoxy)acetohydrazide hinges on three distinct pharmacophoric regions.

Graphviz Diagram 1: SAR Pharmacophore Map
Caption: Structural dissection of the 2-(phenoxy)acetohydrazide scaffold highlighting modifiable

regions for potency optimization.
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Comparative Efficacy: Derivatives vs. Standards[1]
The following data synthesizes performance metrics from multiple peer-reviewed studies,

comparing optimized phenoxyacetohydrazide derivatives against industry standards.

Table 1: Cytotoxicity and Antimicrobial Potency
Comparison[2]
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Compound
Class

Target/Cell
Line

Metric
Value
Range
(Avg)

Standard of
Care
(Comparato
r)

Performanc
e Note

Unsubstituted

Hydrazide

MCF-7

(Breast

Cancer)

IC50 > 50 µM
Doxorubicin

(1.2 µM)

Low Potency.

Lacks

lipophilic

engagement

required for

cellular

uptake.

Halogenated

Hydrazone

MCF-7

(Breast

Cancer)

IC50 1.5 - 9.1 µM
Doxorubicin

(1.2 µM)

High Potency.

Comparable

efficacy to

Doxorubicin

but often with

higher

selectivity for

cancer cells

over

fibroblasts

[1].

Nitro-

substituted

Derivative

S. aureus

(Gram +)
MIC

0.4 - 7.8

µg/mL

Ampicillin (2-

4 µg/mL)

Superior.

Electron-

withdrawing

groups

enhance cell

wall

penetration,

outperforming

Ampicillin in

resistant

strains [2].

Morpholine

Hybrid

COX-2

(Inflammation

IC50 155 µg/mL Celecoxib Moderate.

Good
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) selectivity for

COX-2 over

COX-1,

reducing

gastric side

effect

potential [3].

Key Insight: The parent hydrazide is rarely the final drug candidate. It serves as a precursor.

The hydrazone derivatives (formed by reacting the tail with aromatic aldehydes) consistently

show a 10-fold to 50-fold increase in biological activity due to the formation of the azomethine

(-N=CH-) linker, which facilitates DNA intercalation and metal chelation.

Deep SAR Analysis
Region A: The Phenoxy Ring (Electronic Tuning)
The substitution pattern on the phenyl ring is the primary driver of potency.

Electron-Withdrawing Groups (EWGs): Substituents like -Cl, -F, and -NO2 at the para

position significantly enhance antimicrobial and anticancer activity. This is attributed to the

"Hammett Effect," where EWGs increase the lipophilicity (LogP) of the molecule, facilitating

passive diffusion across bacterial cell walls or cancer cell membranes [4].

Electron-Donating Groups (EDGs): Groups like -OMe or -CH3 often reduce potency against

cancer lines but may enhance antioxidant properties by stabilizing radical species.

Region B: The Linker (Steric Gatekeeper)
The -OCH2- linker provides essential flexibility.

Extension: Increasing the linker length (e.g., to propyl or butyl) generally decreases activity.

The two-carbon separation (phenoxy -> carbonyl) appears optimal for fitting into the

hydrophobic pockets of enzymes like MAO-A [5].

Rigidification: Replacing the ether oxygen with a sulfur or amine often results in a loss of

hydrogen-bond accepting capability, reducing affinity for target enzymes.
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Region C: The Hydrazide Tail (The Warhead)
This is the reactive center.

Schiff Bases (Hydrazones): Converting the -NHNH2 to -NHN=CH-Ar is the most critical

optimization step. The lone pair on the imine nitrogen allows for coordination with metal ions

(e.g., Iron or Copper) in active sites, essential for inhibiting metalloenzymes like urease or

ribonucleotide reductase.

Experimental Protocols
As a scientist, reproducibility is your currency. The following protocols are designed for high

yield and purity, minimizing the common "oiling out" issues seen with hydrazide synthesis.

Protocol A: Synthesis of 2-(Phenoxy)acetohydrazide
Scaffolds
Reagents: Substituted Phenol, Ethyl Chloroacetate, Anhydrous K2CO3, Hydrazine Hydrate

(99%), Ethanol.

Esterification (The Precursor):

Dissolve 0.01 mol of substituted phenol in 30 mL dry acetone.

Add 0.015 mol anhydrous K2CO3 (base). Stir for 30 mins to generate the phenoxide

anion.

Dropwise add 0.012 mol Ethyl Chloroacetate.

Reflux for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Checkpoint: Filter inorganic salts while hot. Evaporate solvent. The ester usually solidifies;

if oil remains, chill in ice-methanol.

Hydrazinolysis (The Scaffold):

Dissolve the ester (0.01 mol) in 20 mL absolute ethanol.
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Add Hydrazine Hydrate (0.05 mol) in excess. Note: Excess hydrazine prevents the

formation of the dimer (bis-hydrazide).

Reflux for 4 hours.

Cool to room temperature. The hydrazide will precipitate as needle-like crystals.

Recrystallize from ethanol.

Graphviz Diagram 2: Synthesis Workflow
Caption: Step-by-step synthetic pathway from phenol precursors to active hydrazone

derivatives.
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Protocol B: Biological Validation (MTT Assay)
Objective: Determine cytotoxicity (IC50) against MCF-7 cells.
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Seeding: Plate MCF-7 cells (5 × 10^3 cells/well) in 96-well plates. Incubate 24h.

Treatment: Add test compounds (dissolved in DMSO, final conc < 0.1%) at serial dilutions

(0.1 – 100 µM). Include Doxorubicin as positive control.

Incubation: 48 hours at 37°C, 5% CO2.

Labeling: Add 10 µL MTT reagent (5 mg/mL). Incubate 4h. Mitochondrial succinate

dehydrogenase reduces MTT to purple formazan.

Solubilization: Discard supernatant. Add 100 µL DMSO to dissolve crystals.

Read: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Mechanism of Action: Apoptosis Induction[3][4][5]
Phenoxyacetohydrazide derivatives, particularly the halogenated hydrazones, induce cell death

primarily via the Intrinsic Mitochondrial Pathway.

Mechanistic Cascade:

Permeation: The lipophilic pharmacophore penetrates the cancer cell membrane.

Bcl-2 Modulation: The compound downregulates anti-apoptotic Bcl-2 and upregulates pro-

apoptotic Bax proteins.

Mitochondrial Stress: This imbalance causes mitochondrial membrane depolarization (ΔΨm

loss).

Caspase Activation: Cytochrome c is released, activating Caspase-9, which cleaves

Caspase-3 (the executioner).

DNA Fragmentation: Caspase-3 leads to chromatin condensation and DNA fragmentation.

Graphviz Diagram 3: Apoptotic Signaling Pathway
Caption: Proposed mechanism of action showing the cascade from drug entry to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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